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Abstract
This technical guide provides an in-depth overview of 2-Methoxybenzyl alcohol (CAS No.

612-16-8), a versatile aromatic alcohol widely utilized in organic synthesis. The document

details its chemical and physical properties, safety and handling protocols, and its significant

applications, particularly as a protecting group in the synthesis of complex molecules. This

guide also includes illustrative experimental workflows and discusses the relevance of the

methoxybenzyl moiety in the broader context of drug discovery.

Chemical and Physical Properties
2-Methoxybenzyl alcohol, also known as o-anisyl alcohol, is a colorless to light yellow liquid.

Its utility as a chemical intermediate is underpinned by its distinct physical and chemical

characteristics.[1][2]

Table 1: Physicochemical Properties of 2-Methoxybenzyl Alcohol
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Property Value Source

CAS Number 612-16-8 [1][3][4][5]

Molecular Formula C₈H₁₀O₂ [1][3][4][5]

Molecular Weight 138.16 g/mol [3][4]

Appearance
Colorless to light yellow/orange

clear liquid
[1]

Boiling Point 248-250 °C at 760 mmHg [1]

Density 1.039 g/mL at 25 °C [1]

Refractive Index (n20/D) 1.547 [1]

Flash Point 110 °C (230 °F) - closed cup

Solubility

Sparingly soluble in water;

soluble in ethanol and ether.[1]

[2]

Safety and Handling
2-Methoxybenzyl alcohol is classified as hazardous and requires careful handling.[6]

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source

Hazard H302 Harmful if swallowed. [3]

H315 Causes skin irritation. [3]

H319
Causes serious eye

irritation.
[3]

H335
May cause respiratory

irritation.
[7]

Precautionary P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

[7]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P301 + P312

IF SWALLOWED: Call

a POISON CENTER

or doctor/physician if

you feel unwell.

[7]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

[7]

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[7]

Appropriate personal protective equipment (PPE), including gloves and safety goggles, should

be worn when handling this chemical. Work should be conducted in a well-ventilated area.[6]
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Applications in Organic Synthesis
The primary application of 2-methoxybenzyl alcohol is as a precursor and intermediate in the

synthesis of more complex molecules, such as pharmaceuticals and agrochemicals.[1][2] Its

reactivity stems from the primary alcohol group and the methoxy-substituted aromatic ring.[2]

The 2-Methoxybenzyl (OMB) Protecting Group
A significant role of 2-methoxybenzyl alcohol is in the formation of the 2-methoxybenzyl

(OMB) ether, a protecting group for alcohols. The OMB group is similar in application to the

more commonly cited p-methoxybenzyl (PMB) group. These protecting groups are valued for

their stability under a range of conditions and their selective removal.

The introduction of the OMB group typically follows a Williamson ether synthesis pathway. The

deprotection, or cleavage, of the resulting ether can be achieved under specific oxidative or

acidic conditions that leave other protecting groups, such as benzyl or silyl ethers, intact.

Experimental Protocols and Workflows
Protection of an Alcohol with the 2-Methoxybenzyl
Group
The protection of a generic alcohol (R-OH) as its 2-methoxybenzyl ether can be achieved

under basic conditions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b043209?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1133723.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemical-profile-of-2-methoxybenzyl-alcohol-properties-and-applications-for-industry-rj
https://www.nbinno.com/article/pharmaceutical-intermediates/the-chemical-profile-of-2-methoxybenzyl-alcohol-properties-and-applications-for-industry-rj
https://www.benchchem.com/product/b043209?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reagents

Alcohol (R-OH) Alkoxide
(R-O⁻Na⁺)

+ Base in Solvent

Base (e.g., NaH)

Anhydrous Solvent (e.g., THF)

2-Methoxybenzyl Chloride

Anhydrous Solvent

Protected Alcohol
(R-O-OMB)

+ 2-Methoxybenzyl Chloride

Click to download full resolution via product page

Caption: General workflow for the protection of an alcohol.

Methodology:

The alcohol is dissolved in an anhydrous solvent, such as tetrahydrofuran (THF).

A strong base, for instance, sodium hydride (NaH), is added to deprotonate the alcohol,

forming the corresponding alkoxide.

2-Methoxybenzyl chloride (or bromide) is then added to the reaction mixture.
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The reaction proceeds via an SN2 mechanism to yield the 2-methoxybenzyl ether.

Deprotection of a 2-Methoxybenzyl Ether
The cleavage of the OMB ether can be accomplished using an oxidizing agent like 2,3-

dichloro-5,6-dicyano-1,4-benzoquinone (DDQ). This method is particularly useful due to its

selectivity for electron-rich benzyl ethers.

Starting Material

Reagents

Protected Alcohol
(R-O-OMB)

Charge-Transfer
Complex

+ DDQ

DDQ

Solvent System
(e.g., CH₂Cl₂/H₂O)

Deprotected Alcohol (R-OH)
+ 2-Methoxybenzaldehyde

Hydrolysis in
Solvent System

Click to download full resolution via product page

Caption: Oxidative deprotection of a 2-methoxybenzyl ether using DDQ.

Methodology:

The 2-methoxybenzyl-protected alcohol is dissolved in a suitable solvent system, often a

mixture of a chlorinated solvent and water (e.g., CH₂Cl₂/H₂O).

DDQ is added to the solution. The reaction proceeds through the formation of a charge-

transfer complex.[5]
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Subsequent hydrolysis releases the free alcohol and 2-methoxybenzaldehyde as a

byproduct.[5]

Alternative deprotection strategies for methoxybenzyl ethers include the use of strong acids like

trifluoroacetic acid (TFA) or electrochemical methods.[4][8][9]

Relevance in Drug Discovery
While 2-methoxybenzyl alcohol itself is not typically an active pharmaceutical ingredient, the

methoxybenzyl moiety is a common structural feature in drug molecules. The presence of a

methoxy group can influence a molecule's pharmacokinetic and pharmacodynamic properties

by affecting its solubility, metabolic stability, and binding interactions with biological targets.

Therefore, synthetic methodologies involving 2-methoxybenzyl alcohol are highly relevant to

the construction of new chemical entities in drug discovery programs.[10]

Conclusion
2-Methoxybenzyl alcohol is a valuable reagent in modern organic chemistry. Its well-defined

properties and the reactivity of its corresponding benzyl ether make it a useful tool for the

protection of hydroxyl groups in multi-step syntheses. A thorough understanding of its

characteristics, handling requirements, and reaction protocols is essential for its effective and

safe utilization in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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